HIV

Description

Human Immunodeficiency Virus (HIV) is a retrovirus that primarily targets and destroys CD4+ T-cells, crucial components of the human immune system. This progressive destruction leads to a compromised immune response, rendering the body vulnerable to opportunistic infections and certain cancers. If left untreated, HIV infection can advance to Acquired Immunodeficiency Syndrome (AIDS), the most severe stage of the disease. While there is currently no cure, effective antiretroviral therapy (ART) can manage the virus, prevent progression, and allow individuals to lead long, healthy lives.